Cas no 1698812-89-3 (3-Chloro-N-ethyl-4-iodobenzamide)

• Product Name: 3-Chloro-N-ethyl-4-iodobenzamide
• CAS No: 1698812-89-3
• MF: C₉H₉ClINO
• MW: 309.531333684921
• CID: 5579944
• Update Time: 2025-05-20

3-Chloro-N-ethyl-4-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-ethyl-4-iodobenzamide
• Benzamide, 3-chloro-N-ethyl-4-iodo-

• Inchi： 1S/C9H9ClINO/c1-2-12-9(13)6-3-4-8(11)7(10)5-6/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： KTMJVWYCORVMKX-UHFFFAOYSA-N
• SMILES： C(NCC)(=O)C1=CC=C(I)C(Cl)=C1

Experimental Properties

• Density: 1.716±0.06 g/cm3(Predicted)
• Boiling Point: 352.9±32.0 °C(Predicted)
• pka: 13.91±0.46(Predicted)

Additional information on 3-Chloro-N-ethyl-4-iodobenzamide

Introduction to 3-Chloro-N-ethyl-4-iodobenzamide (CAS No. 1698812-89-3)

3-Chloro-N-ethyl-4-iodobenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1698812-89-3, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the benzamide class, characterized by its benzene ring substituted with a chloro group at the 3-position and an iodine atom at the 4-position, further functionalized with an N-ethyl amide moiety. The unique structural features of 3-Chloro-N-ethyl-4-iodobenzamide make it a valuable scaffold for developing novel therapeutic agents, particularly in the context of addressing unmet medical needs.

The benzamide core is a well-documented pharmacophore in drug discovery, known for its broad spectrum of biological activities. Compounds containing this motif have been explored for their potential in treating various diseases, including cancer, inflammation, and infectious disorders. The introduction of halogen atoms, such as chlorine and iodine, into the benzene ring enhances the electronic properties of the molecule, influencing its reactivity and binding affinity to biological targets. Specifically, the chloro group at the 3-position and the iodine atom at the 4-position in 3-Chloro-N-ethyl-4-iodobenzamide contribute to its unique chemical profile, making it a promising candidate for further biochemical investigation.

In recent years, there has been a surge in interest regarding halogenated benzamides as potential leads for drug development. The presence of halogen atoms not only modulates the electronic distribution within the molecule but also facilitates interactions with specific enzymes and receptors. For instance, studies have shown that halogenated aromatic compounds can exhibit enhanced binding affinity to protein targets due to their ability to engage in halogen bonding and π-stacking interactions. This property is particularly relevant in designing molecules that require precise spatial orientation within biological macromolecules.

One of the most compelling aspects of 3-Chloro-N-ethyl-4-iodobenzamide is its potential as a building block for structure-activity relationship (SAR) studies. By systematically modifying various functional groups within its framework, researchers can gain insights into how different structural elements contribute to biological activity. Such modifications are crucial for optimizing drug candidates for efficacy and selectivity. The N-ethyl amide group in 3-Chloro-N-ethyl-4-iodobenzamide provides a site for further derivatization, allowing chemists to explore diverse chemical spaces and identify novel pharmacological entities.

The pharmaceutical industry has increasingly recognized the importance of leveraging computational methods to accelerate drug discovery processes. Molecular modeling techniques, such as docking simulations and quantum mechanical calculations, have been instrumental in predicting the binding modes of small molecules like 3-Chloro-N-ethyl-4-iodobenzamide with biological targets. These computational approaches not only save time and resources but also provide critical insights into the molecular interactions that govern drug efficacy. By integrating experimental data with computational predictions, researchers can design more informed experiments aimed at optimizing lead compounds.

Recent advancements in synthetic chemistry have also contributed to the growing interest in halogenated benzamides. The development of efficient synthetic routes allows for scalable production of these compounds, enabling broader exploration of their biological properties. For example, transition-metal-catalyzed cross-coupling reactions have emerged as powerful tools for constructing complex halogenated aromatic systems with high precision. Such methodologies have enabled chemists to access novel derivatives of 3-Chloro-N-ethyl-4-iodobenzamide, expanding their chemical toolbox for drug discovery.

The therapeutic potential of 3-Chloro-N-ethyl-4-iodobenzamide has been explored in several preclinical studies. Researchers have investigated its effects on various biological pathways, including those implicated in cancer progression and inflammation. Preliminary findings suggest that this compound may exhibit inhibitory activity against specific enzymes or receptors involved in these pathways. While these studies are still in early stages, they highlight the compound's promise as a starting point for developing new treatments.

One notable aspect of 3-Chloro-N-ethyl-4-iodobenzamide is its ability to interact with multiple targets within a single pathway or across different pathways altogether. This polypharmacicity can be advantageous in treating complex diseases that involve multiple dysregulated mechanisms. By simultaneously modulating several targets, drugs like 3-Chloro-N-ethyl-4-iodobenzamide may offer synergistic effects that enhance therapeutic outcomes. However, this also necessitates careful optimization to ensure selectivity and minimize off-target effects.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market were derived from natural products or inspired by their structures. The benzamide scaffold itself has roots in natural products, such as those found in certain plants and marine organisms. By incorporating elements from nature into synthetic molecules like 3-Chloro-N-ethyl-4-iodobenzamide, researchers can harness biologically relevant structures that may enhance drug-like properties.

In conclusion,3-Chloro-N-ethyl-4 iodobenzamide (CAS No., 1698812 - 89 - 3) represents a fascinating compound with significant potential in medicinal chemistry and pharmaceutical research Its unique structural features make it an attractive scaffold for developing novel therapeutic agents particularly those targeting complex diseases like cancer and inflammation Further exploration of its biological properties through both experimental and computational approaches will undoubtedly yield valuable insights into its therapeutic utility